A highly selective G-quadruplex-based luminescent switch-on probe for the detection of nanomolar strontium(ii) ions in sea water†
RSC Advances Pub Date: 2012-07-26 DOI: 10.1039/C2RA21119J
Abstract
A G-quadruplex-selective luminescent iridium(III) switch-on probe has been developed for the selective detection of Sr2+ ions in buffered solutions and sea
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